Cas no 2172588-35-9 (4-3-(hydroxymethyl)thian-3-ylthian-4-ol)

• Product Name: 4-3-(hydroxymethyl)thian-3-ylthian-4-ol
• CAS No: 2172588-35-9
• MF: C₁₁H₂₀O₂S₂
• MW: 248.405301094055
• CID: 5997598
• PubChem ID: 165597354
• Update Time: 2025-05-19

4-3-(hydroxymethyl)thian-3-ylthian-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-3-(hydroxymethyl)thian-3-ylthian-4-ol
• EN300-1642947
• 2172588-35-9
• 4-[3-(hydroxymethyl)thian-3-yl]thian-4-ol

• Inchi： 1S/C11H20O2S2/c12-8-10(2-1-5-15-9-10)11(13)3-6-14-7-4-11/h12-13H,1-9H2
• InChI Key： RFHSMYGOAKRUTR-UHFFFAOYSA-N
• SMILES： S1CCCC(CO)(C1)C1(CCSCC1)O

Computed Properties

• Exact Mass: 248.09047222g/mol
• Monoisotopic Mass: 248.09047222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 91.1Ų

Additional information on 4-3-(hydroxymethyl)thian-3-ylthian-4-ol

Introduction to Compound with CAS No. 2172588-35-9 and Product Name: 4-3-(hydroxymethyl)thian-3-ylthian-4-ol

The compound identified by the CAS number 2172588-35-9 and the product name 4-3-(hydroxymethyl)thian-3-ylthian-4-ol represents a fascinating molecule of significant interest in the field of chemical biology and pharmaceutical research. This compound, belonging to the thiazole derivatives family, has garnered attention due to its unique structural properties and potential biological activities. Thiazole derivatives are well-known for their broad spectrum of pharmacological effects, making them valuable candidates for drug development.

In recent years, there has been a surge in research focused on thiazole-based compounds due to their demonstrated efficacy in various therapeutic applications. The structural motif of 4-3-(hydroxymethyl)thian-3-ylthian-4-ol incorporates multiple functional groups that contribute to its chemical reactivity and biological potential. Specifically, the presence of hydroxymethyl and thiazole rings suggests a high degree of versatility in terms of interaction with biological targets.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation, oxidative stress, and cellular proliferation. Current research indicates that thiazole derivatives can exhibit anti-inflammatory properties by inhibiting key enzymes such as COX and LOX. Furthermore, the hydroxymethyl group may facilitate interactions with biomolecules, enhancing its bioavailability and pharmacokinetic profile.

Recent studies have highlighted the importance of 4-hydroxythiazole derivatives in the development of novel therapeutic agents. These compounds have shown promise in preclinical models for their ability to interact with enzymes and receptors involved in disease pathways. The specific configuration of 3-(hydroxymethyl)thian in 4-3-(hydroxymethyl)thian-3-ylthian-4-ol is particularly noteworthy, as it may contribute to selective binding to target proteins, thereby minimizing off-target effects.

The synthesis of this compound involves intricate organic transformations that highlight the expertise required in medicinal chemistry. The introduction of the hydroxymethyl group at the 3-position of the thiazole ring necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve the desired structure.

From a pharmacological perspective, 4-3-(hydroxymethyl)thian-3-ylthian-4-ol exhibits characteristics that make it a promising candidate for further investigation. Its molecular framework suggests potential applications in treating conditions such as neurodegenerative diseases, where thiazole derivatives have shown efficacy. Additionally, its ability to cross the blood-brain barrier may enhance its therapeutic utility in central nervous system disorders.

Investigations into the mechanism of action of this compound have revealed intriguing insights into its biological interactions. Studies suggest that it may exert its effects by modulating intracellular signaling pathways involving kinases and phosphatases. Furthermore, its ability to scavenge reactive oxygen species makes it a candidate for antioxidant therapies, which are increasingly relevant in managing chronic diseases.

The chemical stability of 4-3-(hydroxymethyl)thian-3-ylthian-4-ol is another critical factor that influences its suitability for pharmaceutical applications. Researchers have explored various formulations to enhance stability while maintaining bioactivity. Techniques such as salt formation and inclusion complexation have been employed to improve solubility and shelf-life.

In conclusion, 4-3-(hydroxymethyl)thian-3-ylthian-4-ol (CAS No. 2172588-35-9) represents a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups and demonstrated interactions with biological targets make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for thiazole derivatives, compounds like this one will undoubtedly play a crucial role in advancing medical science.